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Compound of Interest

Compound Name: Monononyl phthalate-d4

Cat. No.: B15555467

Get Quote

This technical guide provides a comprehensive overview of the safety data for Monononyl
Phthalate-d4, tailored for researchers, scientists, and drug development professionals. Due to

the limited availability of a specific Safety Data Sheet (SDS) for the deuterated form, this guide

incorporates data from its non-deuterated analogue, dinonyl phthalate, and other related high-

molecular-weight phthalates to provide a thorough safety profile. Monononyl Phthalate-d4 is

primarily utilized as an internal standard in analytical chemistry, particularly in mass

spectrometry-based methods for the quantification of its non-deuterated counterpart.

Physicochemical Properties
A clear understanding of the physical and chemical properties of Monononyl Phthalate-d4 is

fundamental for its safe handling and use in a laboratory setting. The following table

summarizes the key physicochemical data available for this compound.
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Property Value Source(s)

Chemical Formula C₁₇H₂₀D₄O₄ [1]

Molecular Weight 296.39 g/mol [1]

CAS Number 2514564-42-0 [2]

Appearance White to off-white solid

Melting Point 42 - 44°C

Solubility
Slightly soluble in chloroform,

DMSO, and methanol

Storage Temperature Refrigerator (2-8 °C)

Toxicological Data
Direct toxicological studies on Monononyl Phthalate-d4 are not readily available, as is

common for deuterated standards. The toxicological profile is therefore based on data from its

non-deuterated analogue, dinonyl phthalate. The primary route of exposure to dinonyl phthalate

is through the hydrolysis of the parent compound, diisononyl phthalate (DINP). High-molecular-

weight phthalates are generally characterized by low acute toxicity.
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Parameter Value Species Test Source(s)

Acute Oral LD₅₀

26 g/kg (for

dinonyl

phthalate)

Rat

In a single dose

acute oral toxicity

test, dinonyl

phthalate

demonstrated a

low order of

toxicity.

[3]

NOAEL
15 mg/kg bw/day

(for DINP)

The No-

Observed-

Adverse-Effect-

Level (NOAEL)

for Di-isononyl

phthalate (DINP)

was identified

based on

changes in the

liver.

[4]

LOAEL
52 mg/kg bw/day

(for DBP)

For Di-n-butyl

phthalate (DBP),

a Lowest-

Observed-

Adverse-Effect-

Level (LOAEL)

was used in risk

assessments.

This value is

provided for

context on

related

phthalates.

[4]

Experimental Protocols
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Monononyl Phthalate-d4 is principally used as an internal standard in analytical

methodologies, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for

the precise quantification of monononyl phthalate in biological and environmental samples. The

following is a generalized experimental protocol for its use.

Objective: To quantify the concentration of monononyl phthalate in a given sample using

Monononyl Phthalate-d4 as an internal standard.

Materials:

Monononyl Phthalate-d4 stock solution (e.g., 1 mg/mL in methanol)

Calibration standards of non-deuterated monononyl phthalate

Sample matrix (e.g., urine, plasma)

LC-MS/MS system with a suitable C18 column

Solvents for mobile phase (e.g., acetonitrile, water with formic acid)

Solid-phase extraction (SPE) cartridges for sample clean-up

Procedure:

Preparation of Working Solutions:

Prepare a series of calibration standards by spiking known concentrations of non-

deuterated monononyl phthalate into a blank sample matrix.

Prepare a working internal standard solution of Monononyl Phthalate-d4 at a fixed

concentration (e.g., 100 ng/mL) by diluting the stock solution.

Sample Preparation:

To a known volume of the sample and each calibration standard, add a fixed volume of the

Monononyl Phthalate-d4 internal standard working solution.
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Perform sample clean-up and concentration using solid-phase extraction (SPE). This step

helps to remove interfering matrix components.

Elute the analytes from the SPE cartridge and evaporate the eluent to dryness under a

gentle stream of nitrogen.

Reconstitute the residue in a small volume of the initial mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted samples onto the LC-MS/MS system.

Separate the analytes using a suitable gradient elution program.

Detect and quantify the parent and product ions for both monononyl phthalate and

Monononyl Phthalate-d4 using Multiple Reaction Monitoring (MRM) mode.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the calibration standards.

Determine the concentration of monononyl phthalate in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Sample & Standard Preparation

Extraction & Clean-up Analysis

Biological Sample

Calibration Standards

Monononyl Phthalate-d4
(Internal Standard) SpikeAdd fixed amount

Solid-Phase Extraction (SPE) Evaporation Reconstitution LC-MS/MS Analysis Data Processing & Quantification
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Click to download full resolution via product page

General workflow for sample analysis using an internal standard.

Metabolic Pathway of Dinonyl Phthalate
High-molecular-weight phthalates such as diisononyl phthalate (DINP) and di-n-nonyl phthalate

undergo a multi-step metabolic process in the body.[5] The initial and critical step is the

hydrolysis of the diester to its corresponding monoester, monononyl phthalate. This primary

metabolite can then undergo further oxidative metabolism, leading to the formation of more

polar compounds that are more readily excreted.

The metabolic pathway generally involves:

Phase I Metabolism (Hydrolysis): Esterases in the gut and other tissues hydrolyze one of the

ester bonds of the parent phthalate diester to form the monoester, Monononyl Phthalate.

Phase I Metabolism (Oxidation): The alkyl chain of the monoester can then be further

metabolized through oxidation and hydroxylation, creating a variety of oxidized metabolites.

[5]

Phase II Metabolism (Conjugation): The monoester and its oxidized metabolites can be

conjugated with glucuronic acid to form glucuronide conjugates, which increases their water

solubility and facilitates their elimination from the body, primarily in the urine.[5]
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Simplified metabolic pathway of Di-n-nonyl Phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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